N,N-diisopropyl-2-((5-(3-(p-tolyl)ureido)-1,3,4-thiadiazol-2-yl)thio)acetamide

• IUPAC Name: 2-[[5-[(4-methylphenyl)carbamoylamino]-1,3,4-thiadiazol-2-yl]sulfanyl]-N,N-di(propan-2-yl)acetamide
• InChI: InChI=1S/C18H25N5O2S2/c1-11(2)23(12(3)4)15(24)10-26-18-22-21-17(27-18)20-16(25)19-14-8-6-13(5)7-9-14/h6-9,11-12H,10H2,1-5H3,(H2,19,20,21,25)
• InChI Key: BHHPATZPKUFLGM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)NC2=NN=C(S2)SCC(=O)N(C(C)C)C(C)C
• Molecular Formula: C18H25N5O2S2
• Molecular Weight: 407.6 g/mol

Description

N,N-diisopropyl-2-((5-(3-(p-tolyl)ureido)-1,3,4-thiadiazol-2-yl)thio)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as 'DITTAA' and has been studied extensively for its biochemical and physiological effects.

Scientific Research Applications

Anticancer Activity

The synthesis of novel 1,3,4-thiadiazole derivatives, including compounds structurally related to N,N-diisopropyl-2-((5-(3-(p-tolyl)ureido)-1,3,4-thiadiazol-2-yl)thio)acetamide, has been explored for potential anticancer applications. Studies have shown that these compounds exhibit promising cytotoxic activity against various cancer cell lines. For example, a specific derivative demonstrated significant cytotoxicity against MCF7 and A549 cancer cells, with IC50 values indicating a potent inhibitory effect, comparable to that of cisplatin. This suggests a promising avenue for the development of new anticancer agents based on the 1,3,4-thiadiazole scaffold (Çevik et al., 2020).

Antimicrobial and Antiviral Activities

The chemical framework of 1,3,4-thiadiazole derivatives, related to N,N-diisopropyl-2-((5-(3-(p-tolyl)ureido)-1,3,4-thiadiazol-2-yl)thio)acetamide, has been assessed for antimicrobial and antiviral properties. Research indicates that certain compounds within this class exhibit significant antibacterial, antifungal, and antiviral activities. For instance, specific derivatives have shown effectiveness against tobacco mosaic virus (TMV) and bacterial strains like Xanthomonas oryzae pv. oryzae (Xoo) and Ralstonia solanacearum (Rs), outperforming standard treatments in some cases. This demonstrates the potential of 1,3,4-thiadiazole derivatives as bases for developing new antimicrobial and antiviral agents (Tang et al., 2019).

Insecticidal Properties

Exploration into the insecticidal properties of compounds structurally akin to N,N-diisopropyl-2-((5-(3-(p-tolyl)ureido)-1,3,4-thiadiazol-2-yl)thio)acetamide has yielded promising results. New derivatives synthesized from related precursors have been evaluated against pests such as the cotton leafworm, Spodoptera littoralis. The findings suggest that these compounds can serve as effective insecticides, presenting a novel approach to pest control strategies. The diverse biological activities further underscore the utility of the 1,3,4-thiadiazole core in developing agents with potential agricultural applications (Fadda et al., 2017).